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Compound of Interest

Compound Name: Behentrimonium methosulfate

CAS No.: 81646-13-1

Cat. No.: B1583473

Get Quote

Synonyms: Behentrimonium Methosulfate, BTMS, Docosyltrimethylammonium methyl

sulphate

Introduction
Docosyl(trimethyl)azanium;methyl sulfate, more commonly known as Behentrimonium
Methosulfate (BTMS), is a quaternary ammonium compound derived from rapeseed oil.[1][2] It

is a cationic surfactant widely utilized in the cosmetics and personal care industry for its

exceptional conditioning, emulsifying, and antistatic properties.[3][4][5] Despite the "sulfate" in

its name, it is not a sulfate in the same class as harsh surfactants like sodium lauryl sulfate and

is regarded for its mildness.[1][2] This technical guide provides a comprehensive overview of its

properties, mechanisms of action, and relevant experimental protocols for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
Behentrimonium Methosulfate is typically supplied as a white to off-white waxy solid, often in

flake or pellet form.[3][6] It is frequently blended with fatty alcohols like cetearyl alcohol to form

a cationic self-emulsifying wax.[3][7]
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Property Value Source(s)

IUPAC Name
docosyl(trimethyl)azanium;met

hyl sulfate
[3]

CAS Number 81646-13-1 [3][8]

Molecular Formula C26H57NO4S [3][8][9]

Molecular Weight 479.8 g/mol [3][9]

Appearance
White to off-white waxy flakes

or solid
[3][6][10]

Melting Point 60-65 °C [6][10]

Solubility
Dispersible in warm water;

Soluble in alcohol and oil
[3][6][7][11]

pH (in solution) 4.5 - 7.0 (in 2-10% solution) [6][10][11][12]

Mechanism of Action
The primary function of Behentrimonium Methosulfate in personal care, particularly in hair

care, is its role as a conditioning agent. This action is driven by its cationic (positively charged)

nature.

Adsorption to Hair and Skin: Hair and skin surfaces carry a slight negative charge, especially

when damaged.[2] The positively charged quaternary ammonium head of BTMS is

electrostatically attracted to these negative sites.[2]

Cuticle Smoothing: This attraction allows the molecule to adsorb onto the hair shaft, forming

a thin, protective film.[1][2] This film smooths the hair cuticles, which reduces friction

between hair strands.[2]

Conditioning Effects: The result of this cuticle smoothing is a range of conditioning benefits,

including:

Detangling and Improved Combability: Reduced friction makes hair easier to comb, both

wet and dry.[3][10]
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Anti-Static Properties: The cationic nature helps to neutralize static charges, reducing frizz

and flyaways.[13][14]

Softness and Enhanced Feel: The deposition of the long (C22) behenyl alkyl chain imparts

a soft, powdery, and lubricious feel to both hair and skin.[1][3]

Experimental Protocols
Determination of Melting Point
Methodology: The melting point of BTMS can be determined using the capillary melting point

method (a standard USP/EP method).

Apparatus: Digital melting point apparatus, capillary tubes.

Protocol:

A small, dry sample of the BTMS flakes is packed into a capillary tube.

The tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range is recorded from the point at which the first drop of liquid appears

to the point at which the entire sample has melted.

Solubility Determination
Methodology: A standard flask method (e.g., following OECD Guideline 105) can be used to

determine solubility.

Apparatus: Analytical balance, flasks, magnetic stirrer, temperature-controlled water bath.

Protocol:

A specific amount of solvent (e.g., deionized water, ethanol) is placed in a flask and

equilibrated to a set temperature (e.g., 25 °C) in a water bath.
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A pre-weighed amount of BTMS is added to the flask.

The mixture is stirred for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

The solution is allowed to settle, and an aliquot of the supernatant is carefully removed.

The concentration of BTMS in the aliquot is determined using an appropriate analytical

technique (e.g., titration for cationic surfactants, HPLC). The solubility is then calculated.

Determination of Critical Micelle Concentration (CMC)
Methodology: The CMC can be determined by measuring the change in a physical property of

the solution as a function of surfactant concentration. Surface tensiometry is a common

method.[15]

Apparatus: Tensiometer (using Du Noüy ring or Wilhelmy plate method), analytical balance,

volumetric flasks.

Protocol:

A series of aqueous solutions of BTMS with varying concentrations are prepared.

The surface tension of each solution is measured using the tensiometer at a constant

temperature.

A graph of surface tension versus the logarithm of the BTMS concentration is plotted.

Initially, the surface tension will decrease linearly with the log of the concentration.[15]

At a certain concentration, the surface tension will plateau or the slope will change

significantly. This point of inflection corresponds to the Critical Micelle Concentration

(CMC).[15][16]

Signaling Pathways and Logical Relationships
While not involved in biological signaling in a traditional sense, the mechanism of action for

BTMS can be visualized as a logical workflow.
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Caption: Workflow of BTMS conditioning action on hair.

Above the Critical Micelle Concentration (CMC), surfactant molecules aggregate into structures

called micelles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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